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Compound of Interest

Compound Name: Tris(3,5-dimethylphenyl)phosphine

Cat. No.: B1295133 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the crystal structure of Tris(3,5-
dimethylphenyl)phosphine, a bulky triarylphosphine of significant interest in coordination

chemistry and catalysis. This document details its crystallographic data, experimental protocols

for its synthesis and crystallization, and an exploration of its known applications.

Core Quantitative Data
The crystal structure of Tris(3,5-dimethylphenyl)phosphine has been determined by single-

crystal X-ray diffraction. The key crystallographic parameters are summarized in the table

below for clear and easy comparison.
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Parameter Value

Chemical Formula C₂₄H₂₇P

Formula Weight 346.44 g/mol

Crystal System Monoclinic

Space Group P 1 2₁/c 1

Unit Cell Dimensions

a 14.38617 Å

b 9.00514 Å

c 17.22745 Å

α 90°

β 112.6169°

γ 90°

Volume 2058.5 Å³

Z 4

Calculated Density 1.118 g/cm³

Pyramidality Index (Σ C-P-C) 305.35 (16)°[1]

COD Number 2242517

Experimental Protocols
The following sections detail the methodologies for the synthesis and crystallization of Tris(3,5-
dimethylphenyl)phosphine, as referenced in the primary literature.

Synthesis of Tris(3,5-dimethylphenyl)phosphine
The synthesis of Tris(3,5-dimethylphenyl)phosphine is achieved through a Grignard reaction,

a common and effective method for the formation of carbon-phosphorus bonds. The general

workflow is depicted in the diagram below.
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Synthesis Workflow for Tris(3,5-dimethylphenyl)phosphine

Grignard Reagent Formation

Phosphine Synthesis

Work-up and Purification

1-Bromo-3,5-dimethylbenzene

Grignard Reagent
(3,5-dimethylphenyl)magnesium bromide

+ Mg, THF

Magnesium turnings Anhydrous THF

Tris(3,5-dimethylphenyl)phosphine

+ PCl₃

Phosphorus trichloride (PCl₃)

Quenching with NH₄Cl (aq)

Extraction with Diethyl Ether

Drying over MgSO₄

Removal of Solvent

Purified Product

Click to download full resolution via product page

Caption: A flowchart illustrating the synthesis of Tris(3,5-dimethylphenyl)phosphine.
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Detailed Procedure:

Grignard Reagent Preparation: In a flame-dried, three-necked flask under an inert

atmosphere (e.g., nitrogen or argon), magnesium turnings are suspended in anhydrous

tetrahydrofuran (THF). A solution of 1-bromo-3,5-dimethylbenzene in anhydrous THF is

added dropwise to initiate the formation of the Grignard reagent, (3,5-

dimethylphenyl)magnesium bromide. The reaction mixture is typically stirred and may require

gentle heating to initiate.

Reaction with Phosphorus Trichloride: The freshly prepared Grignard reagent is cooled in an

ice bath. A solution of phosphorus trichloride (PCl₃) in anhydrous THF is then added

dropwise with vigorous stirring. The stoichiometry is crucial, with a molar ratio of

approximately 3:1 of the Grignard reagent to PCl₃. After the addition is complete, the reaction

mixture is allowed to warm to room temperature and then refluxed to ensure the reaction

goes to completion.

Work-up and Purification: The reaction is quenched by the slow addition of a saturated

aqueous solution of ammonium chloride (NH₄Cl). The resulting mixture is then extracted with

diethyl ether. The combined organic layers are washed with brine, dried over anhydrous

magnesium sulfate (MgSO₄), and the solvent is removed under reduced pressure to yield the

crude product. The crude Tris(3,5-dimethylphenyl)phosphine can be further purified by

recrystallization from a suitable solvent such as ethanol or a mixture of dichloromethane and

hexanes.

Crystallization for X-ray Diffraction
Single crystals suitable for X-ray diffraction can be obtained by slow evaporation of a saturated

solution of the purified phosphine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1295133?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295133?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Crystallization Workflow

Purified Tris(3,5-dimethylphenyl)phosphine

Dissolution in Dichloromethane

Layering with Hexane

Slow Evaporation at Room Temperature

Formation of Single Crystals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1295133#crystal-structure-of-tris-3-5-dimethylphenyl-
phosphine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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